2''-O-Coumaroyljuglanin
2''-O-Coumaroyljuglanin
Brand Name:
Vulcanchem
CAS No.:
67214-05-5
VCID:
VC21086960
InChI:
InChI=1S/C29H24O12/c30-13-21-24(36)28(40-22(35)10-3-14-1-6-16(31)7-2-14)29(39-21)41-27-25(37)23-19(34)11-18(33)12-20(23)38-26(27)15-4-8-17(32)9-5-15/h1-12,21,24,28-34,36H,13H2/b10-3+/t21-,24-,28+,29-/m0/s1
SMILES:
C1=CC(=CC=C1C=CC(=O)OC2C(C(OC2OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC=C(C=C5)O)CO)O)O
Molecular Formula:
C5H11ClS
Molecular Weight:
138.66 g/mol
2''-O-Coumaroyljuglanin
CAS No.: 67214-05-5
Cat. No.: VC21086960
Molecular Formula: C5H11ClS
Molecular Weight: 138.66 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 67214-05-5 |
|---|---|
| Molecular Formula | C5H11ClS |
| Molecular Weight | 138.66 g/mol |
| IUPAC Name | [(2S,3R,4S,5S)-2-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C29H24O12/c30-13-21-24(36)28(40-22(35)10-3-14-1-6-16(31)7-2-14)29(39-21)41-27-25(37)23-19(34)11-18(33)12-20(23)38-26(27)15-4-8-17(32)9-5-15/h1-12,21,24,28-34,36H,13H2/b10-3+/t21-,24-,28+,29-/m0/s1 |
| Standard InChI Key | FXDIEYQFMLWSJT-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C=CC(=O)OC2C(C(OC2OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC=C(C=C5)O)CO)O)O |
| Canonical SMILES | CC(C)SC(C)Cl |
| Appearance | Yellow powder |
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